Ethyl 2-chloro-3-nitro-5-oxo-5,7,8,9,10,11-hexahydroazepino[1,2-a]quinoline-6-carboxylate

• Molecular Formula: C17H17ClN2O5
• Molecular Weight: 364.8 g/mol
• IUPAC Name: ethyl 2-chloro-3-nitro-5-oxo-8,9,10,11-tetrahydro-7H-azepino[1,2-a]quinoline-6-carboxylate
• InChI: InChI=1S/C17H17ClN2O5/c1-2-25-17(22)15-12-6-4-3-5-7-19(12)13-9-11(18)14(20(23)24)8-10(13)16(15)21/h8-9H,2-7H2,1H3
• InChI Key: YSUBDCZSEDUAAG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C2CCCCCN2C3=CC(=C(C=C3C1=O)[N+](=O)[O-])Cl

Description

Ethyl 2-chloro-3-nitro-5-oxo-5,7,8,9,10,11-hexahydroazepino[1,2-a]quinoline-6-carboxylate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 2-chloro-3-nitro-5-oxo-5,7,8,9,10,11-hexahydroazepino[1,2-a]quinoline-6-carboxylate is not fully understood. However, it has been proposed that the compound may exert its anti-tumor and anti-inflammatory effects by inhibiting the activity of certain enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the levels of reactive oxygen species (ROS) in cells.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-chloro-3-nitro-5-oxo-5,7,8,9,10,11-hexahydroazepino[1,2-a]quinoline-6-carboxylate in lab experiments is its potential to inhibit the growth of cancer cells and reduce inflammation. However, one limitation is that the compound may have toxic effects on normal cells at high concentrations, which may limit its therapeutic potential.

Future Directions

There are several future directions for the research on Ethyl 2-chloro-3-nitro-5-oxo-5,7,8,9,10,11-hexahydroazepino[1,2-a]quinoline-6-carboxylate. One direction is to investigate the compound's potential as a therapeutic agent for cancer and inflammatory diseases. Another direction is to study the compound's mechanism of action in more detail to better understand its effects on cells. Additionally, the compound's potential toxicity to normal cells should be further investigated to determine its safety for use in humans.

Synthesis Methods

Ethyl 2-chloro-3-nitro-5-oxo-5,7,8,9,10,11-hexahydroazepino[1,2-a]quinoline-6-carboxylate can be synthesized using a multi-step process. The first step involves the condensation of 2-chloro-3-nitrobenzoic acid with ethyl glycinate in the presence of a coupling agent such as N,N'-carbonyldiimidazole. The resulting intermediate is then cyclized using a Lewis acid catalyst such as boron trifluoride etherate to obtain the final product.

Scientific Research Applications

Ethyl 2-chloro-3-nitro-5-oxo-5,7,8,9,10,11-hexahydroazepino[1,2-a]quinoline-6-carboxylate has been found to have potential applications in various fields of scientific research. It has been studied as a potential anti-tumor agent due to its ability to inhibit the growth of cancer cells. It has also been investigated as a potential anti-inflammatory agent due to its ability to reduce inflammation in animal models.